Cas no 53412-99-0 (N-[(2-chlorophenyl)carbamoyl]-2-(3-methylpiperidin-1-yl)acetamide)

• Product name: N-[(2-chlorophenyl)carbamoyl]-2-(3-methylpiperidin-1-yl)acetamide
• CAS No: 53412-99-0
• MF: C₁₅H₂₀ClN₃O₂
• MW: 309.791202545166
• CID: 1582623
• PubChem ID: 3041067

N-[(2-chlorophenyl)carbamoyl]-2-(3-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)carbamoyl]-2-(3-methylpiperidin-1-yl)acetamide
• N-(((2-Chlorophenyl)amino)carbonyl)-3-methyl-1-piperidineacetamide
• DTXSID30968083
• BRN 1393929
• N-{[(2-Chlorophenyl)imino](hydroxy)methyl}-2-(3-methylpiperidin-1-yl)ethanimidic acid
• 1-Piperidineacetamide, N-(((2-chlorophenyl)amino)carbonyl)-3-methyl-
• 53412-99-0

• Inchi： InChI=1S/C15H20ClN3O2/c1-11-5-4-8-19(9-11)10-14(20)18-15(21)17-13-7-3-2-6-12(13)16/h2-3,6-7,11H,4-5,8-10H2,1H3,(H2,17,18,20,21)
• InChI Key： XZFKVZMVKORLEV-UHFFFAOYSA-N
• SMILES： CC1CCCN(C1)CC(=O)NC(=O)NC2=CC=CC=C2Cl

Computed Properties

• Exact Mass: 309.1246
• Monoisotopic Mass: 309.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 61.44